Cas no 139148-44-0 (Benzene, 1-(1-bromopropyl)-4-(trifluoromethyl)-)

Benzene, 1-(1-bromopropyl)-4-(trifluoromethyl)-, is a brominated aromatic compound featuring a trifluoromethyl substituent, offering unique reactivity and stability for synthetic applications. The presence of both bromopropyl and trifluoromethyl groups enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and fluorinated compound preparation. The bromine moiety facilitates nucleophilic substitutions or metal-catalyzed transformations, while the electron-withdrawing trifluoromethyl group influences the electronic properties of the aromatic ring, enabling selective functionalization. This compound is valuable in pharmaceutical and agrochemical research, where precise structural modifications are required. Its well-defined reactivity profile makes it suitable for controlled synthesis of complex molecules.
Benzene, 1-(1-bromopropyl)-4-(trifluoromethyl)- structure
139148-44-0 structure
Product Name:Benzene, 1-(1-bromopropyl)-4-(trifluoromethyl)-
CAS No:139148-44-0
MF:C10H10BrF3
MW:267.085612773895
CID:1261291
PubChem ID:19743030
Update Time:2025-06-08

Benzene, 1-(1-bromopropyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1-bromopropyl)-4-(trifluoromethyl)-
    • 1-(1-bromopropyl)-4-(trifluoromethyl)benzene
    • SCHEMBL9337585
    • EN300-762602
    • ZIYZKUKDQBZDSA-UHFFFAOYSA-N
    • 139148-44-0
    • Inchi: 1S/C10H10BrF3/c1-2-9(11)7-3-5-8(6-4-7)10(12,13)14/h3-6,9H,2H2,1H3
    • InChI Key: ZIYZKUKDQBZDSA-UHFFFAOYSA-N
    • SMILES: BrC(CC)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 265.9918
  • Monoisotopic Mass: 265.99180g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Benzene, 1-(1-bromopropyl)-4-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-762602-1.0g
1-(1-bromopropyl)-4-(trifluoromethyl)benzene
139148-44-0 95%
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Aaron
AR01CB3D-50mg
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AR01CB3D-100mg
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AR01CB3D-250mg
Benzene, 1-(1-bromopropyl)-4-(trifluoromethyl)-
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AR01CB3D-500mg
Benzene, 1-(1-bromopropyl)-4-(trifluoromethyl)-
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AR01CB3D-1g
Benzene, 1-(1-bromopropyl)-4-(trifluoromethyl)-
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AR01CB3D-2.5g
Benzene, 1-(1-bromopropyl)-4-(trifluoromethyl)-
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Aaron
AR01CB3D-5g
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AR01CB3D-10g
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